Cas no 919988-42-4 (Benzenebutanoicacid, b-amino-3-bromo-)

• Product Name: Benzenebutanoicacid, b-amino-3-bromo-
• CAS No: 919988-42-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD19372298
• CID: 803267
• PubChem ID: 53421211
• Update Time: 2025-06-23

Benzenebutanoicacid, b-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoicacid, b-amino-3-bromo-
• 3-amino-4-(3-bromophenyl)butanoic acid,hydrochloride
• (S)-3-AMINO-4-(3-BROMOPHENYL)BUTYRIC ACID HYDROCHLORIDE
• MFCD19372298
• AC7261
• AKOS022395303
• 3-amino-4-(3-bromophenyl)butanoic acid
• A916327
• 919988-42-4
• SY225046
• SCHEMBL4598978
• RAIGQDRULUGHDH-UHFFFAOYSA-N
• 3-Amino-4-(3-bromophenyl)butyric Acid

• MDL： MFCD19372298
• Inchi： 1S/C10H12BrNO2/c11-8-3-1-2-7(4-8)5-9(12)6-10(13)14/h1-4,9H,5-6,12H2,(H,13,14)
• InChI Key： RAIGQDRULUGHDH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CC(=O)O)N

Computed Properties

• Exact Mass: 292.98200
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.517
• PSA: 63.32000
• LogP: 3.29590

Additional information on Benzenebutanoicacid, b-amino-3-bromo-

Benzenebutanoic Acid, B-Amino-3-Bromo-

Benzenebutanoic acid, b-amino-3-bromo-, also known by its CAS registry number CAS No. 919988-42-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring with a butanoic acid moiety and a bromine substituent at the third position of the amino group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of benzenebutanoic acid, b-amino-3-bromo- is intriguing due to the interplay between its aromatic and aliphatic components. The benzene ring provides stability and aromaticity, while the butanoic acid group introduces acidity and potential for hydrogen bonding. The bromine atom at the third position of the amino group adds further complexity to the molecule, influencing its electronic properties and reactivity. This combination of features makes it a valuable compound for studying chemical reactivity and biological interactions.

Recent studies have highlighted the potential of benzenebutanoic acid, b-amino-3-bromo- in pharmacological applications. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates targeting various diseases. For instance, its role in inhibiting specific enzymes or receptors has been investigated, showing promising results in preclinical models.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. The unique properties of benzenebutanoic acid, b-amino-3-bromo- make it a candidate for use in the synthesis of advanced materials, such as polymers or nanoparticles. Its ability to form stable complexes with metal ions has been explored, opening avenues for its use in catalysis or sensing technologies.

The synthesis of benzenebutanoic acid, b-amino-3-bromo- involves a series of well-defined chemical reactions that highlight the principles of organic synthesis. Starting from benzene derivatives, chemists employ substitution and addition reactions to introduce the necessary functional groups. The introduction of the amino group at the beta position and the bromine atom at the third position requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, benzenebutanoic acid, b-amino-3-bromo- has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses provide detailed insights into its molecular structure and bonding patterns, confirming its identity and purity.

In conclusion, benzenebutanoic acid, b-amino-3-bromo-, with its CAS number CAS No. 919988-42-4, stands as a remarkable example of how complex molecular structures can be harnessed for diverse applications across multiple scientific disciplines. Its unique properties make it a valuable compound for both academic research and industrial development.